2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide

• Molecular Formula: C14H10Cl2N4S
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 5-[(2,5-dichlorophenyl)methylsulfanyl]-1-phenyltetrazole
• InChI: InChI=1S/C14H10Cl2N4S/c15-11-6-7-13(16)10(8-11)9-21-14-17-18-19-20(14)12-4-2-1-3-5-12/h1-8H,9H2
• InChI Key: BWPHSBODKPYOHW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide, also known as DCPTTS, is a compound that has been widely studied for its potential applications in scientific research. It is a sulfide derivative of tetrazole, which is a five-membered heterocyclic compound containing four nitrogen atoms. DCPTTS has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide involves the formation of a stable adduct with ROS, which leads to a change in fluorescence intensity. The adduct is formed through the oxidation of the sulfur atom in 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide by ROS, which results in the formation of a sulfonic acid derivative. This reaction is highly specific for ROS and does not react with other oxidants, making 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide a highly selective probe for detecting ROS.
Biochemical and Physiological Effects:
2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide has been found to exhibit a range of biochemical and physiological effects. In addition to its use as a fluorescent probe for detecting ROS, it has also been shown to have anti-inflammatory and anti-tumor properties. Studies have also suggested that 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide may have a protective effect against oxidative stress, which is implicated in a range of diseases including cardiovascular disease, diabetes, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide in lab experiments is its high selectivity for ROS, which allows for accurate detection of changes in ROS levels in cells. Additionally, its synthesis method is reliable and efficient, allowing for large quantities of the compound to be produced. However, one limitation of using 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide is its potential toxicity, which may limit its use in certain experiments. Additionally, its selectivity for ROS may limit its use in experiments where other oxidants are present.

Future Directions

There are several future directions for research on 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide. One area of interest is its potential use as a therapeutic agent for diseases associated with oxidative stress, such as cardiovascular disease and neurodegenerative diseases. Additionally, further studies are needed to explore the anti-inflammatory and anti-tumor properties of 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide. Finally, there is potential for the development of new fluorescent probes based on the structure of 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide, which may have improved selectivity and sensitivity for detecting ROS in cells.

Synthesis Methods

The synthesis of 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide involves the reaction of 2,5-dichlorobenzyl chloride with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base such as sodium hydroxide. The resulting compound is then purified through recrystallization or column chromatography. The yield of this synthesis method is typically high, making it a reliable and efficient way to produce 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide.

Scientific Research Applications

2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide has been studied extensively for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause oxidative damage to cells and are implicated in a range of diseases including cancer, Alzheimer's disease, and Parkinson's disease. 2,5-dichlorobenzyl 1-phenyl-1H-tetraazol-5-yl sulfide has been found to selectively detect ROS in cells and can be used to monitor changes in ROS levels in response to various stimuli.